Cas no 57768-12-4 (5,6-Dimethyl-4-phenyl-2-Pyridinecarboxylic Acid Methyl Ester)

5,6-Dimethyl-4-phenyl-2-Pyridinecarboxylic Acid Methyl Ester structure
57768-12-4 structure
Product Name:5,6-Dimethyl-4-phenyl-2-Pyridinecarboxylic Acid Methyl Ester
CAS No:57768-12-4
MF:C15H15NO2
MW:241.285104036331
CID:1092126
PubChem ID:12225934
Update Time:2025-04-20

5,6-Dimethyl-4-phenyl-2-Pyridinecarboxylic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

    • Methyl 5,6-dimethyl-4-phenylpicolinate
    • methyl 5,6-dimethyl-4-phenylpyridine-2-carboxylate
    • 5,6-Dimethyl-4-phenyl-2-Pyridinecarboxylic Acid Methyl Ester
    • Methyl5,6-dimethyl-4-phenylpicolinate
    • 57768-12-4
    • Inchi: 1S/C15H15NO2/c1-10-11(2)16-14(15(17)18-3)9-13(10)12-7-5-4-6-8-12/h4-9H,1-3H3
    • InChI Key: ZKWMSSQFTWSPNM-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=CC(C2C=CC=CC=2)=C(C)C(C)=N1)=O

Computed Properties

  • Exact Mass: 241.110278721g/mol
  • Monoisotopic Mass: 241.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 39.2Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 374.0±30.0 °C at 760 mmHg
  • Flash Point: 180.0±24.6 °C
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

5,6-Dimethyl-4-phenyl-2-Pyridinecarboxylic Acid Methyl Ester Security Information

5,6-Dimethyl-4-phenyl-2-Pyridinecarboxylic Acid Methyl Ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019109641-1g
Methyl 5,6-dimethyl-4-phenylpicolinate
57768-12-4 95%
1g
$546.00 2023-09-01
TRC
D468185-5mg
5,6-Dimethyl-4-phenyl-2-Pyridinecarboxylic Acid Methyl Ester
57768-12-4
5mg
$236.00 2023-05-18
TRC
D468185-50mg
5,6-Dimethyl-4-phenyl-2-Pyridinecarboxylic Acid Methyl Ester
57768-12-4
50mg
$1832.00 2023-05-18
Chemenu
CM177481-1g
methyl 5,6-dimethyl-4-phenylpicolinate
57768-12-4 95%
1g
$609 2021-08-05
Chemenu
CM177481-1g
methyl 5,6-dimethyl-4-phenylpicolinate
57768-12-4 95%
1g
$567 2022-06-10
TRC
D468185-100mg
5,6-Dimethyl-4-phenyl-2-Pyridinecarboxylic Acid Methyl Ester
57768-12-4
100mg
$ 4500.00 2023-09-07
Cooke Chemical
BD9771947-1g
Methyl5,6-dimethyl-4-phenylpicolinate
57768-12-4 95+%
1g
RMB 2940.00 2025-02-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1738479-1g
Methyl 5,6-dimethyl-4-phenylpicolinate
57768-12-4 98%
1g
¥4326.00 2024-05-08
Crysdot LLC
CD11101210-1g
Methyl 5,6-dimethyl-4-phenylpicolinate
57768-12-4 95+%
1g
$645 2024-07-18
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.